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2-ylmethyl)amine

CAS No.: 774556-79-5

Cat. No.: B471262

Get Quote

Introduction

In the landscape of modern drug discovery, the principle of "one molecule, one target" is a

foundational aspiration. However, the reality is that small molecules often interact with multiple

biological targets, a phenomenon known as cross-reactivity or off-target activity. This guide

provides a comprehensive analysis of the cross-reactivity profile of (4-

Bromophenyl)methylamine, a benzylamine derivative. The structural motif of a benzylamine is

prevalent in many biologically active compounds, including neurotransmitters and various

pharmaceuticals, making a thorough understanding of its potential off-target interactions critical

for predicting safety and efficacy.[1][2]

This document is intended for researchers, scientists, and drug development professionals. It

will delve into the causality behind experimental choices for profiling, provide detailed, self-

validating protocols, and present a comparative analysis against structurally similar molecules.

The objective is to equip researchers with the knowledge to design and interpret robust cross-

reactivity studies, a crucial step in preclinical safety pharmacology.[3][4]
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Section 1: Rationale for Profiling (4-
Bromophenyl)methylamine
(4-Bromophenyl)methylamine's structure—a simple benzylamine core with a bromine

substitution—is the primary driver for a comprehensive cross-reactivity assessment.

Monoamine Oxidase (MAO) Interaction: Benzylamine is a known substrate for Monoamine

Oxidase B (MAO-B), an enzyme critical for the metabolism of amine neurotransmitters.[1][5]

The presence of the benzylamine scaffold in our topic compound strongly suggests a

potential interaction with MAOs. Both MAO-A and MAO-B are key targets for drugs treating

depression and neurodegenerative diseases like Parkinson's, but unintended inhibition can

lead to serious adverse effects.[6][7]

Biogenic Amine Transporter Affinity: Benzylamine derivatives have been shown to inhibit the

uptake of catecholamines like norepinephrine and dopamine.[8] This suggests a potential for

(4-Bromophenyl)methylamine to interact with neurotransmitter transporters (e.g., NET, DAT,

SERT), which could lead to significant neurological and cardiovascular side effects.

Structural Similarity to Known Drugs: The core structure is a fragment of numerous approved

drugs, from antiemetics to antibacterial agents.[1][9] This promiscuity in binding pockets

across different target classes underscores the need for broad panel screening to uncover

unanticipated interactions.

A proactive and comprehensive profiling strategy is therefore not merely a regulatory checkbox

but a scientific necessity to build a robust safety profile and understand the full pharmacological

footprint of the molecule.

Section 2: A Strategic Workflow for Cross-Reactivity
Assessment
A tiered approach is the most efficient method for profiling, starting with broad screening and

progressing to more specific functional assays for any identified "hits." This strategy ensures

that resources are focused on the most biologically relevant interactions.
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Caption: Mechanism of hERG blockade leading to potential arrhythmia.
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Conclusion and Recommendations
The cross-reactivity profiling of (4-Bromophenyl)methylamine reveals a molecule with

significant off-target liabilities that require careful management in any drug development

program.

Key Findings: The compound is a potent inhibitor of MAO-B and a moderate inhibitor of the

serotonin transporter. Most critically, it demonstrates direct inhibition of the hERG potassium

channel at concentrations that are concerning for cardiac safety.

Comparison Insights: The addition of a para-halogen to the benzylamine scaffold

substantially increases off-target activity compared to the parent molecule, particularly for

MAO-B, SERT, and hERG.

Recommendations:

De-Risk hERG Liability: The hERG IC50 of ~9.5 µM is a significant finding. The next

essential step is to determine the therapeutic concentration required for the intended

primary target. If the safety margin (hERG IC50 / efficacious concentration) is less than

30-fold, significant medicinal chemistry efforts to mitigate this liability would be required.

Investigate MAO-B and SERT Effects: The potency at MAO-B and SERT should be

confirmed in functional assays. These activities could either be undesirable side effects or

could potentially be harnessed for a multi-target therapeutic approach, depending on the

intended indication.

Guide Further Optimization: For any future medicinal chemistry work, these off-target

assays should be used as a standard screening cascade. The goal would be to design

new analogs that retain on-target potency while eliminating or significantly reducing affinity

for MAO-B, SERT, and, most importantly, the hERG channel.

In conclusion, this guide illustrates that a systematic, multi-tiered approach to cross-reactivity

profiling is indispensable. It not only fulfills regulatory expectations for safety pharmacology but

also provides critical insights that guide rational drug design, ultimately increasing the

probability of developing a safe and effective therapeutic. [3][10]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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